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Compound of Interest

Compound Name: Physalin C

Cat. No.: B15570602

For Researchers, Scientists, and Drug Development Professionals

Physalin C, a naturally occurring seco-steroid isolated from plants of the Physalis genus, has
garnered interest for its potential therapeutic applications. This guide provides an objective
comparison of its published biological activities with other physalins and relevant alternatives,
supported by experimental data from independent studies. Detailed methodologies for key
experiments are provided to facilitate replication and further investigation.

Anti-inflammatory and Immunomodulatory Activities

Physalin C has been identified as a potent inhibitor of the NF-kB signaling pathway, a key
regulator of inflammation. Independent verification has quantified its activity and positioned it
relative to other well-studied physalins.

Comparative Inhibitory Activity on NF-kB Activation

The inhibitory concentration 50 (IC50) is a measure of the concentration of a substance
required to inhibit a biological process by 50%. Lower IC50 values indicate greater potency.
The following table summarizes the IC50 values for the inhibition of TNF-a-induced NF-kB
activation by Physalin C and other related compounds, as determined by a luciferase reporter
gene assay in Hela cells.
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Compound IC50 (pM)[1]
Physalin C 6.54
Physalin B >50
Physalin F 1.89
Withanolide F 2.00

Data sourced from Hirai et al. (2013).

Signaling Pathway of Physalin-Mediated NF-kB
Inhibition

Physalins generally exert their anti-inflammatory effects by interfering with the canonical NF-kB
signaling pathway. This pathway is a critical mediator of the inflammatory response. The

diagram below illustrates the key steps in this pathway and the likely point of intervention by

physalins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b15570602?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4027496/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4027496/
https://www.benchchem.com/product/b15570602#independent-verification-of-physalin-c-s-published-biological-activities
https://www.benchchem.com/product/b15570602#independent-verification-of-physalin-c-s-published-biological-activities
https://www.benchchem.com/product/b15570602#independent-verification-of-physalin-c-s-published-biological-activities
https://www.benchchem.com/product/b15570602#independent-verification-of-physalin-c-s-published-biological-activities
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15570602?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

